Cas no 2242-10-6 (1-Octen-3-yl acetate)

• Product name: 1-Octen-3-yl acetate
• CAS No: 2242-10-6
• MF: C₁₀H₁₈O₂
• MW: 170.24872
• CID: 42666

1-Octen-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-yl acetate

• Inchi： InChI=1S/C10H18O2/c1-4-6-7-8-10(5-2)12-9(3)11/h5,10H,2,4,6-8H2,1,3H3
• InChI Key： DOJDQRFOTHOBEK-UHFFFAOYSA-N
• SMILES： C(OC(CCCCC)C=C)(=O)C

Computed Properties

• Exact Mass: 170.131
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.878
• Boiling Point: 80 ºC
• Flash Point: 74 ºC
• Refractive Index: 1.425
• PSA: 26.30000
• LogP: 2.68440

1-Octen-3-yl acetate Security Information

• Hazard Category Code： R22;R43
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R22;R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters